tert-Butyl 4-(5-hydroxypyrimidin-2-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(5-hydroxypyrimidin-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C13H20N4O3/c1-13(2,3)20-12(19)17-6-4-16(5-7-17)11-14-8-10(18)9-15-11/h8-9,18H,4-7H2,1-3H3
• InChI Key: QEBOLTCHZIZLDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(C=N2)O
• Molecular Formula: C13H20N4O3
• DSSTOX Substance ID: DTXSID40728918
• Molecular Weight: 280.32 g/mol
• CAS RN: 1272973-58-6

Description

“tert-Butyl 4-(5-hydroxypyrimidin-2-yl)piperazine-1-carboxylate” is a chemical compound with the CAS Number: 1272973-58-6. It has a molecular weight of 280.33.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C13H20N4O3/c1-13(2,3)20-12(19)17-6-4-16(5-7-17)11-14-8-10(18)9-15-11/h8-9,18H,4-7H2,1-3H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 280.33. It is stored at refrigerated temperatures. Unfortunately, other specific physical and chemical properties were not found in the sources I accessed.

Scientific Research Applications

Synthesis and Characterization

• tert-Butyl 4-(5-hydroxypyrimidin-2-yl)piperazine-1-carboxylate derivatives have been synthesized and characterized, with some focusing on the formation of oxadiazol derivatives. These compounds have been characterized using techniques such as LCMS, NMR, IR, and CHN elemental analysis, as well as single crystal XRD data to confirm their structure (Sanjeevarayappa et al., 2015).

Biological Evaluation

• Certain derivatives have been evaluated for biological activities. For example, some compounds exhibited antibacterial and anthelmintic activities, though the antibacterial activity was generally found to be poor, while the anthelmintic activity was moderate (Sanjeevarayappa et al., 2015).

Pharmacological Core Development

• Piperazine derivatives with modifications, such as tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate, have been prepared, contributing to pharmacologically useful cores (Gumireddy et al., 2021).

Crystal and Molecular Structure Analysis

• Studies on crystal and molecular structures of these compounds have been conducted, providing insights into their chemical properties. For instance, analyses of bond lengths, angles, and molecular packing have been detailed for various derivatives (Mamat et al., 2012).

Anti-Obesity Applications

• Some tert-butyl-5-methylpyrimidin-piperazine derivatives have been synthesized and evaluated for anti-obesity activities, showing potential in regulating serum biomarkers and exhibiting therapeutic effects in obesity models (Chen et al., 2014).

Polymerization and Catalytic Studies

• Derivatives of this compound have been used in the synthesis and polymerization of catalytically active poly(methacryloyl-4-(dialkylamino)pyridine) derivatives, showcasing their potential in acylation chemistry (Mennenga et al., 2015).

Intermediate in Potent Deoxycytidine Kinase Inhibitors

• The compound has been used as a key intermediate in the synthesis of potent deoxycytidine kinase inhibitors, illustrating its relevance in the development of new classes of medicinal compounds (Zhang et al., 2009).

Safety and Hazards

While specific safety and hazard information for “tert-Butyl 4-(5-hydroxypyrimidin-2-yl)piperazine-1-carboxylate” was not found, similar compounds like “tert-Butyl piperazine-1-carboxylate” have been noted to cause skin irritation, serious eye irritation, and may cause respiratory irritation.